Cas no 29117-54-2 (1,2-Pentanediol,(2S)-)

• Product Name: 1,2-Pentanediol,(2S)-
• CAS No: 29117-54-2
• Molecular Formula: C₅H₁₂O₂
• Molecular Weight: 104.14758
• CID: 254423
• PubChem ID: 6950523

1,2-Pentanediol,(2S)- Properties

Names and Identifiers

• 1,2-Pentanediol,(2S)-
• (S)-1,2-PENTANEDIOL
• (-)-(2S)-1,2-pentanediol
• (-)(S)-pentanediol-(1,2)
• (2S)-pentane-1,2-diol
• (S)-(-)-1,2-decanediol
• (S)-(-)-1,2-pentanediol
• (S)-(-)-decane-1,2-diol
• (S)-1,2-DECANEDIOL
• (S)-1,2-dihydroxydecane
• (S)-decane-1,2-diol
• (S)-pentane-1,2-diol
• (S)-pentanediol
• AC1MBZEI
• AG-H-36690
• CTK3E6351
• I14-45929
• O031
• (-)-1,2-Pentanediol
• 4-METHYL-2-(2-PYRAZINYL)-1,3-THIAZOLE-5-CARBONYLCHLORIDE
• Q27452414
• SCHEMBL2382234
• 29117-54-2
• EN300-5261258
• 1,2-Pentanediol, (2S)-
• 1SP
• AKOS006273656

• InChIKey： WCVRQHFDJLLWFE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H12O2/c1-2-3-5(7)4-6/h5-7H,2-4H2,1H3
• SMILES： CCCC(CO)O

Computed Properties

• Exact Mass: 104.08376
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 104.083729621g/mol
• Heavy Atom Count: 7
• Complexity: 37.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.13970
• PSA: 40.46
• Refractive Index: 1.4356 (18 ºC)
• Boiling Point: 83.0-84.5 ºC (7 Torr)
• Flash Point: 104.4±0.0 ºC,
• Solubility: Dissolution (73 g/l) (25 º C),
• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols